Cas no 955395-99-0 (4-Chloro-1-methyl-5-nitro-2(1H)-pyridinone)

• Product Name: 4-Chloro-1-methyl-5-nitro-2(1H)-pyridinone
• CAS No: 955395-99-0
• MF: C₆H₅ClN₂O₃
• MW: 188.56850028038
• CID: 5672538
• PubChem ID: 57960584
• Update Time: 2023-09-12

4-Chloro-1-methyl-5-nitro-2(1H)-pyridinone Chemical and Physical Properties

Names and Identifiers

• SCHEMBL2077230
• DTXSID501267638
• 955395-99-0
• 4-Chloro-1-methyl-5-nitro-2(1H)-pyridinone
• 4-chloro-1-methyl-5-nitropyridin-2(1H)-one
• 2(1H)-Pyridinone, 4-chloro-1-methyl-5-nitro-

• Inchi： 1S/C6H5ClN2O3/c1-8-3-5(9(11)12)4(7)2-6(8)10/h2-3H,1H3
• InChI Key： XZWRKFDEXGMZJS-UHFFFAOYSA-N
• SMILES： ClC1=CC(N(C)C=C1[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 187.9988697g/mol
• Monoisotopic Mass: 187.9988697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 235.3±40.0 °C(Predicted)
• pka: -4.54±0.62(Predicted)